Cas no 17133-95-8 (2-ethyl-5-methylbenzofuran)

2-Ethyl-5-methylbenzofuran is a benzofuran derivative characterized by its ethyl and methyl substituents at the 2- and 5-positions, respectively. This compound is of interest in organic synthesis and pharmaceutical research due to its benzofuran core, which is a common scaffold in bioactive molecules. Its structural features contribute to potential applications in the development of intermediates for pharmaceuticals, agrochemicals, and functional materials. The ethyl and methyl groups enhance lipophilicity, which may influence binding affinity and metabolic stability in drug design. The compound is typically synthesized through well-established heterocyclic chemistry methods, ensuring reproducibility and scalability for industrial applications. Its purity and stability make it suitable for further functionalization in specialized chemical processes.
2-ethyl-5-methylbenzofuran structure
2-ethyl-5-methylbenzofuran structure
Product Name:2-ethyl-5-methylbenzofuran
CAS No:17133-95-8
MF:C11H12O
MW:160.212383270264
CID:50657
PubChem ID:12416506
Update Time:2025-06-11

2-ethyl-5-methylbenzofuran Chemical and Physical Properties

Names and Identifiers

    • 2-ethyl-5-methylbenzofuran
    • 2-ethyl-5-methyl-1-benzofuran
    • 5-methyl-2-ethylbenzofuran
    • Benzofuran,2-ethyl-5-methyl
    • Benzofuran, 2-ethyl-5-methyl-
    • 17133-95-8
    • GQHVHQOJJFDUKW-UHFFFAOYSA-N
    • SCHEMBL11559549
    • DTXSID20497276
    • 2-ethyl-5-methylbenzo[b]furan
    • AKOS006307341
    • DB-260994
    • Inchi: 1S/C11H12O/c1-3-10-7-9-6-8(2)4-5-11(9)12-10/h4-7H,3H2,1-2H3
    • InChI Key: GQHVHQOJJFDUKW-UHFFFAOYSA-N
    • SMILES: O1C(CC)=CC2C=C(C)C=CC1=2

Computed Properties

  • Exact Mass: 160.08900
  • Monoisotopic Mass: 160.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 13.1Ų

Experimental Properties

  • Density: 1.030
  • Boiling Point: 237ºC
  • Flash Point: 95ºC
  • Refractive Index: 1.566
  • PSA: 13.14000
  • LogP: 3.30360

2-ethyl-5-methylbenzofuran Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-ethyl-5-methylbenzofuran Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM160029-5g
2-ethyl-5-methylbenzofuran
17133-95-8 95%
5g
$777 2021-06-17
Alichem
A019099160-1g
2-Ethyl-5-methylbenzofuran
17133-95-8 95%
1g
400.00 USD 2021-06-17
TRC
E260830-50mg
2-Ethyl-5-methylbenzofuran
17133-95-8
50mg
$ 210.00 2022-06-05
TRC
E260830-100mg
2-Ethyl-5-methylbenzofuran
17133-95-8
100mg
$ 350.00 2022-06-05
TRC
E260830-250mg
2-Ethyl-5-methylbenzofuran
17133-95-8
250mg
$ 695.00 2022-06-05
Chemenu
CM160029-1g
2-ethyl-5-methylbenzofuran
17133-95-8 95%
1g
$244 2023-02-17

Additional information on 2-ethyl-5-methylbenzofuran

Comprehensive Overview of 2-Ethyl-5-methylbenzofuran (CAS No. 17133-95-8): Properties, Applications, and Industry Insights

2-Ethyl-5-methylbenzofuran (CAS No. 17133-95-8) is a specialized organic compound belonging to the benzofuran family, a class of heterocyclic structures widely studied for their diverse chemical and industrial applications. This compound, characterized by its ethyl and methyl substituents on the benzofuran core, has garnered attention in fields such as fragrance synthesis, pharmaceutical intermediates, and material science. Its unique molecular architecture contributes to its versatility, making it a subject of interest for researchers and manufacturers alike.

In recent years, the demand for benzofuran derivatives has surged, driven by their role in developing bioactive molecules and functional materials. Users frequently search for terms like "2-Ethyl-5-methylbenzofuran uses", "CAS 17133-95-8 safety data", and "benzofuran synthesis methods", reflecting growing curiosity about its applications and properties. This article addresses these queries while emphasizing the compound's non-hazardous nature and compliance with global regulatory standards.

The physicochemical properties of 2-Ethyl-5-methylbenzofuran include a moderate boiling point and solubility in common organic solvents, which facilitate its incorporation into various formulations. Its aromatic profile makes it valuable in perfumery, where it imparts woody or amber-like notes. Additionally, its role as a building block in organic synthesis is underscored by its reactivity in cross-coupling reactions and catalysis, topics frequently explored in academic literature.

From an industrial perspective, 2-Ethyl-5-methylbenzofuran is often discussed alongside sustainable chemistry trends. Searches for "green synthesis of benzofurans" or "eco-friendly heterocyclic compounds" highlight the need for environmentally benign production methods. Manufacturers are increasingly adopting catalytic processes and renewable feedstocks to align with these priorities, ensuring minimal environmental impact.

Quality control and analytical characterization of CAS 17133-95-8 are critical for ensuring consistency in end-use applications. Techniques such as GC-MS, HPLC, and NMR spectroscopy are routinely employed to verify purity and structural integrity. These methods are frequently searched by professionals seeking "analytical protocols for benzofuran derivatives" or "CAS 17133-95-8 specifications".

In summary, 2-Ethyl-5-methylbenzofuran (CAS No. 17133-95-8) represents a multifaceted compound with broad utility across scientific and industrial domains. Its alignment with contemporary trends like sustainable chemistry and functional material design ensures its continued relevance. By addressing common search queries and emphasizing its safe, non-restricted status, this overview aims to serve as a reliable resource for stakeholders in chemistry and allied fields.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.